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Introduction

The Wnt signaling pathway is a critical regulator of embryonic development and adult tissue
homeostasis, particularly in the intestinal epithelium where it governs stem cell self-renewal
and differentiation.[1][2] Aberrant Wnt signaling is implicated in various diseases, including
colorectal cancer.[1] The Frizzled-7 (FZD7) receptor, a key component of the Wnt pathway, is
often overexpressed in several cancers, making it an attractive therapeutic target.[1][3] FZD7 is
enriched in Lgr5+ intestinal stem cells and is essential for their self-renewal and maintenance.
Conditional deletion of the Fzd7 gene in adult intestinal epithelium leads to stem cell loss and
organoid death in vitro.

Fz7-21 is a synthetic peptide antagonist that selectively binds to the cysteine-rich domain
(CRD) of the FZD7 receptor. This binding induces a conformational change that prevents the
formation of the Wnt-FZD7-LRP6 ternary complex, which is essential for activating the
canonical Wnt/p-catenin signaling cascade. By disrupting this complex, Fz7-21 effectively
inhibits downstream signaling, making it a valuable tool for studying the role of FZD7 in
intestinal organoid development and disease.

Mechanism of Action
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Fz7-21 is a peptide antagonist that was identified from a phage display library for its specific
binding to the FZD7 receptor. Its mechanism involves binding to a novel site on the FZD7 CRD,
which alters the receptor's conformation. This conformational change deactivates the FZD7
dimer and, crucially, prevents the formation of the ternary complex with a Wnt ligand (e.g., Wnt-
3a) and the co-receptor LRP6. This disruption is the key to inhibiting the canonical Wnt/[3-
catenin pathway. By preventing the stabilization and nuclear translocation of 3-catenin, Fz7-21
blocks the transcription of Wnt target genes that are essential for stem cell maintenance and
proliferation.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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